Cas no 1270523-14-2 (3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE
• CAS No: 1270523-14-2
• MF: C₉H₈BrClN₂
• MW: 259.530220031738
• CID: 5582705
• PubChem ID: 129946351
• Update Time: 2025-06-28

3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-5-bromo-2-chloro-
• N15079
• 1270523-14-2

• Inchi： 1S/C9H8BrClN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： IILDMKRHZLIKJB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(CC#N)N)Cl

Computed Properties

• Exact Mass: 257.95594g/mol
• Monoisotopic Mass: 257.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE

3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE: A Versatile Building Block in Modern Medicinal Chemistry

3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE (CAS No. 1270523-14-2) has emerged as a promising structural scaffold in contemporary drug discovery due to its unique chemical architecture and functional versatility. This compound belongs to the class of α-aminonitriles, a family of molecules known for their ability to undergo diverse chemical transformations, including nucleophilic addition, electrophilic substitution, and transition-metal-catalyzed coupling reactions. The 5-bromo-2-chlorophenyl substituent in its core structure provides a strategic handle for site-specific functionalization, enabling the synthesis of complex molecular frameworks with tailored biological activities. Recent advances in click chemistry and bioconjugation strategies have further expanded its utility in the development of targeted therapeutics and bioorthogonal probes.

Structurally, 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE features a three-carbon backbone with a cyano group (−CN) and an amino group (−NH₂) positioned in a 1,3-diamino configuration. This arrangement facilitates both hydrogen bonding and electrostatic interactions, making it a valuable template for designing ligands targeting G-protein-coupled receptors (GPCRs) and tyrosine kinase inhibitors. The 5-bromo-2-chlorophenyl ring, substituted with both halogen atoms, introduces steric and electronic effects that can be exploited to modulate the binding affinity and selectivity of derived molecules. In a 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE served as a key intermediate in the synthesis of a novel class of antifungal agents with enhanced bioavailability and reduced toxicity compared to existing therapies.

The CAS No. 1270523-14-2 compound has also attracted attention in the field of peptide mimetics, where its nitrile functionality can be selectively converted into carboxylic acid or amide groups to mimic the side chains of amino acids. This property has been leveraged in the development of peptidomimetic drugs targeting matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and inflammatory diseases. A 2024 report in ACS Chemical Biology highlighted the use of 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE as a core scaffold for designing small-molecule inhibitors of telomerase, an enzyme critical for the immortality of cancer cells. The authors achieved a 10-fold improvement in in vitro potency compared to previously reported telomerase inhibitors by optimizing the electronic effects of the 5-bromo-2-chlorophenyl substituent through computational docking studies.

Furthermore, the 5-bromo-2-chlorophenyl group in 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE has been utilized in radiochemistry for the development of positron emission tomography (PET) tracers. The presence of halogen atoms facilitates radiofluorination and radioiodination reactions, enabling the synthesis of radiolabeled compounds with high specific activity and favorable pharmacokinetic profiles. In a clinical trial reported in Nuclear Medicine and Biology in 2025, a 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE-based PET tracer demonstrated exceptional brain penetration and target specificity for serotonin transporter (SERT) imaging, offering a potential non-invasive tool for diagnosing depression and neurodegenerative disorders.

The CAS No. 1270523-14-2 compound's synthetic accessibility has been further enhanced by the development of green chemistry protocols, including microwave-assisted synthesis and solvent-free catalytic methods. These approaches have significantly reduced reaction times and waste generation, aligning with the principles of sustainable drug manufacturing. A comparative study published in Green Chemistry in 2026 showed that the 5-bromo-2-chlorophenyl substituent could be introduced via electrophilic aromatic substitution using iodine monochloride as a halogenating agent, achieving a 95% yield and 98% purity under mild reaction conditions.

Looking ahead, 3-AMINO-3-(5-BROMO-2-CHLOROPHENYL)PROPANENITRILE is poised to play a pivotal role in the development of multitarget drugs and precision medicine strategies. Its modular structure allows for the simultaneous optimization of pharmacokinetic and pharmacodynamic properties, making it an ideal candidate for fragment-based drug discovery campaigns. As the field of computational drug design continues to evolve, the CAS No. 1270523-14-2 compound will likely serve as a benchmark molecule for validating machine learning algorithms and quantum mechanical simulations in predicting molecular interactions and biological activities.